Cas no 1311174-63-6 ((R)-(-)-Glycidyl phthalimide)

(R)-(-)-Glycidyl phthalimide structure
(R)-(-)-Glycidyl phthalimide structure
Product Name:(R)-(-)-Glycidyl phthalimide
CAS No:1311174-63-6
MF:C12H21NO4
MW:243.29944396019
CID:3161506
Update Time:2025-04-18

(R)-(-)-Glycidyl phthalimide Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-Glycidyl phthalimide
    • Cis-Tert-Butyl 3-Hydroxyhexahydropyrano[3,2-B]Pyrrole-1(2H)-Carboxylate(WX110674)
    • Cis-Tert-Butyl 3-Hydroxyhexahydropyrano[3,2-B]Pyrrole-1(2H)-Carboxylate
    • Pyrano[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-3-hydroxy-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
    • MDL: MFCD21362261
    • Inchi: 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-9(14)10-8(13)5-4-6-16-10/h8-10,14H,4-7H2,1-3H3/t8-,9?,10+/m0/s1
    • InChI Key: YGPOVGXTDBUOGY-DJBFQZMMSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(O)[C@]2([H])OCCC[C@]12[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.175±0.06 g/cm3(Predicted)
  • Boiling Point: 363.3±32.0 °C(Predicted)
  • pka: 13.97±0.20(Predicted)
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